3-(4-Methoxyphenyl)-1-(3-((6-methylpyridazin-3-yl)oxy)pyrrolidin-1-yl)propan-1-one

• IUPAC Name: 3-(4-methoxyphenyl)-1-[3-(6-methylpyridazin-3-yl)oxypyrrolidin-1-yl]propan-1-one
• InChI: InChI=1S/C19H23N3O3/c1-14-3-9-18(21-20-14)25-17-11-12-22(13-17)19(23)10-6-15-4-7-16(24-2)8-5-15/h3-5,7-9,17H,6,10-13H2,1-2H3
• InChI Key: USUKKKDWWURMOQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)OC2CCN(C2)C(=O)CCC3=CC=C(C=C3)OC
• Molecular Formula: C19H23N3O3
• Molecular Weight: 341.4 g/mol

Description

3-(4-Methoxyphenyl)-1-(3-((6-methylpyridazin-3-yl)oxy)pyrrolidin-1-yl)propan-1-one is a useful research compound. Its molecular formula is C19H23N3O3 and its molecular weight is 341.411. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Properties

The compound 3-(4-Methoxyphenyl)-1-(3-((6-methylpyridazin-3-yl)oxy)pyrrolidin-1-yl)propan-1-one is involved in the synthesis of novel heterocyclic systems with potential biological activities. For example, studies have shown its involvement in the creation of new pyridine derivatives with varied biological activities. One such study involved the synthesis of novel annulated products from aminonaphthyridinones, showcasing typical pyrrole-type reactivity and leading to new heterocyclic systems (Deady & Devine, 2006). Another research focused on the synthesis and pharmacological evaluation of pyrrolidine derivatives, indicating their potential antiarrhythmic and antihypertensive effects due to their alpha-adrenolytic properties, highlighting the chemical versatility and potential medical application of compounds with similar structures (Malawska et al., 2002).

Potential Biological and Pharmacological Activities

Compounds structurally related to this compound have been investigated for various biological activities. Research into nonpeptide alphavbeta3 antagonists, for instance, highlighted the in vitro and in vivo evaluation of compounds for the prevention and treatment of osteoporosis, indicating significant pharmacokinetic properties and potential clinical development for bone turnover models (Hutchinson et al., 2003). Furthermore, the synthesis of heterocyclic derivatives through palladium-catalyzed oxidative cyclization-alkoxycarbonylation of substituted gamma-oxoalkynes demonstrated the potential for creating diverse medicinal compounds with satisfactory yields, showcasing the broad application spectrum of related compounds in drug development (Bacchi et al., 2005).